Cas no 53342-28-2 (cyclobutanol, 1-(2-pyrimidinyl)- (9ci))

• Product Name: cyclobutanol, 1-(2-pyrimidinyl)- (9ci)
• CAS No: 53342-28-2
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 938350
• PubChem ID: 45080314
• Update Time: 2025-04-19

cyclobutanol, 1-(2-pyrimidinyl)- (9ci) Chemical and Physical Properties

Names and Identifiers

• cyclobutanol, 1-(2-pyrimidinyl)- (9ci)
• Cyclobutanol, 1-(2-pyrimidinyl)-
• 53342-28-2
• 1-(Pyrimidin-2-yl)cyclobutanol
• DB-326118
• SCHEMBL23216476
• DTXSID801301782

• Inchi： 1S/C8H10N2O/c11-8(3-1-4-8)7-9-5-2-6-10-7/h2,5-6,11H,1,3-4H2
• InChI Key： CZXJEXFBVIXOKH-UHFFFAOYSA-N
• SMILES： OC1(C2N=CC=CN=2)CCC1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46Ų